N-[2-(4-fluorophenyl)-2H-benzotriazol-5-yl]acetamide

• Molecular Formula: C14H11FN4O
• Molecular Weight: 270.26 g/mol
• IUPAC Name: N-[2-(4-fluorophenyl)benzotriazol-5-yl]acetamide
• InChI: InChI=1S/C14H11FN4O/c1-9(20)16-11-4-7-13-14(8-11)18-19(17-13)12-5-2-10(15)3-6-12/h2-8H,1H3,(H,16,20)
• InChI Key: RHBNKOGLTLAGBW-UHFFFAOYSA-N
• SMILES: CC(=O)NC1=CC2=NN(N=C2C=C1)C3=CC=C(C=C3)F

Description

N-[2-(4-fluorophenyl)-2H-benzotriazol-5-yl]acetamide, also known as FBTA, is a chemical compound that has gained significant attention in scientific research due to its unique properties and potential applications. FBTA is a benzotriazole derivative that is widely used in various fields, including biochemistry, pharmacology, and material science.

Mechanism of Action

The mechanism of action of N-[2-(4-fluorophenyl)-2H-benzotriazol-5-yl]acetamide is not fully understood. However, it is believed that N-[2-(4-fluorophenyl)-2H-benzotriazol-5-yl]acetamide interacts with metal ions, such as copper and iron, through chelation. This interaction results in the formation of a complex that can generate reactive oxygen species (ROS) upon exposure to light. The ROS can then cause damage to cancer cells, leading to their death.
Biochemical and Physiological Effects:
N-[2-(4-fluorophenyl)-2H-benzotriazol-5-yl]acetamide has been shown to have low toxicity and minimal side effects in animal studies. However, its effects on human health are not fully understood. N-[2-(4-fluorophenyl)-2H-benzotriazol-5-yl]acetamide has been shown to have antioxidant properties and can protect cells from oxidative stress. Additionally, N-[2-(4-fluorophenyl)-2H-benzotriazol-5-yl]acetamide has been shown to inhibit the growth of cancer cells in vitro and in vivo.

Advantages and Limitations for Lab Experiments

N-[2-(4-fluorophenyl)-2H-benzotriazol-5-yl]acetamide has several advantages for use in lab experiments. It is easy to synthesize and has high purity. Additionally, N-[2-(4-fluorophenyl)-2H-benzotriazol-5-yl]acetamide has low toxicity and minimal side effects, making it safe for use in animal studies. However, one limitation of N-[2-(4-fluorophenyl)-2H-benzotriazol-5-yl]acetamide is that it is not water-soluble, which can limit its use in certain applications.

Future Directions

N-[2-(4-fluorophenyl)-2H-benzotriazol-5-yl]acetamide has several potential future directions for scientific research. One potential application is as a photosensitizer in photodynamic therapy for cancer treatment. Additionally, N-[2-(4-fluorophenyl)-2H-benzotriazol-5-yl]acetamide can be used as a fluorescent probe for detecting metal ions in biological and environmental samples. Another potential application is as a building block for synthesizing other benzotriazole derivatives with potential applications in material science. Further studies are needed to fully understand the mechanism of action of N-[2-(4-fluorophenyl)-2H-benzotriazol-5-yl]acetamide and its potential applications in various fields.

Synthesis Methods

N-[2-(4-fluorophenyl)-2H-benzotriazol-5-yl]acetamide can be synthesized using a simple and efficient method. The synthesis starts with the reaction of 4-fluoroaniline with 2-cyanophenylboronic acid in the presence of a palladium catalyst. The resulting intermediate is then reacted with 5-amino-1H-benzotriazole in the presence of acetic anhydride to obtain N-[2-(4-fluorophenyl)-2H-benzotriazol-5-yl]acetamide. The purity of N-[2-(4-fluorophenyl)-2H-benzotriazol-5-yl]acetamide can be improved by recrystallization from ethanol.

Scientific Research Applications

N-[2-(4-fluorophenyl)-2H-benzotriazol-5-yl]acetamide has various applications in scientific research. It has been used as a fluorescent probe for detecting metal ions, such as copper and iron, in biological and environmental samples. N-[2-(4-fluorophenyl)-2H-benzotriazol-5-yl]acetamide can also be used as a photosensitizer in photodynamic therapy, a non-invasive treatment for cancer. Additionally, N-[2-(4-fluorophenyl)-2H-benzotriazol-5-yl]acetamide has been used as a building block for synthesizing other benzotriazole derivatives with potential applications in material science.